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Compound of Interest

Compound Name:
(S)-1-(4-

(Trifluoromethyl)phenyl)ethanol

Cat. No.: B152415 Get Quote

An In-depth Technical Guide on the Safety and Handling of (S)-1-(4-
(Trifluoromethyl)phenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (S)-1-(4-
(Trifluoromethyl)phenyl)ethanol, a key chiral intermediate in the synthesis of various

bioactive compounds. The following sections detail the physical and chemical properties,

hazard identification, handling and storage protocols, and emergency procedures for this

compound.

Chemical and Physical Properties
(S)-1-(4-(Trifluoromethyl)phenyl)ethanol is a colorless to light yellow liquid at room

temperature.[1] Its key physical and chemical properties are summarized in the table below for

easy reference.
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Property Value Source(s)

Molecular Formula C₉H₉F₃O [2][3]

Molecular Weight 190.16 g/mol [2][4]

Appearance Colorless to light yellow liquid [1]

Boiling Point

62-63 °C at 0.5 mmHg106-107

°C at 8 mmHg~233 °C at 760

mmHg (estimated)

[1][2][5]

Melting Point
Not applicable (liquid at room

temperature)
[6]

Flash Point 98 °C (208 °F) [1][5]

Density 1.237 g/mL at 25 °C [3]

Refractive Index n20/D 1.458 [3]

Solubility No data available [7]

Vapor Pressure No data available

Hazard Identification and Toxicology
This compound is classified as an irritant and may be harmful if swallowed.[5][8] Some safety

data sheets indicate that at its given concentration, the product contains no substances

considered to be hazardous to health.[9] However, it is crucial to handle it with care due to the

potential for irritation.

GHS Hazard Statements:

H315: Causes skin irritation.[8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[5]

H302: Harmful if swallowed.[5]
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Toxicological Data: Quantitative toxicological data such as LD50 and LC50 values are not

readily available in published literature or safety data sheets.[6] Therefore, it should be handled

as a potentially toxic substance.

First-Aid Measures
In case of exposure, follow these first-aid procedures immediately.

Exposure Route First-Aid Protocol Source(s)

Eye Contact

Immediately rinse with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[9]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Get medical attention

if symptoms occur. Remove

and wash contaminated

clothing before reuse.

[8][9]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[9]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Do NOT induce

vomiting. Get medical attention

if symptoms occur.

[9]

Experimental Protocols
Handling Protocol

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[9]

Ensure that eyewash stations and safety showers are readily accessible.[7]
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Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[10]

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a lab coat and long pants. Avoid exposed skin.

Handling Practices:

Avoid contact with skin, eyes, and clothing.[9]

Avoid inhalation of vapor or mist.[9]

Do not ingest.[7]

Keep away from incompatible substances such as strong oxidizing agents and acids.[7]

Use non-sparking tools and take precautionary measures against static discharge.

Storage Protocol
Container: Keep the container tightly closed.[9]

Storage Conditions: Store in a dry, cool, and well-ventilated place.[11]

Incompatibilities: Store away from strong oxidizing agents and acids.[7]

Spill Cleanup Protocol
Ventilation and Ignition Sources: Ensure adequate ventilation and remove all sources of

ignition.[7]

Containment: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[7]

Collection: Collect the absorbed material and place it into a suitable, labeled container for

disposal.[9]
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Cleaning: Clean the spill area thoroughly with a suitable solvent.

Waste Disposal Protocol
Waste Classification: This material should be disposed of as hazardous waste.

Containerization: Collect waste in a designated, labeled, and tightly sealed container for

halogenated organic compounds.[12]

Disposal Method: Dispose of the waste through a licensed professional waste disposal

service in accordance with local, state, and federal regulations.[12] Do not dispose of it down

the drain.

Visualizations
First-Aid Workflow
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First-Aid Response Workflow

Exposure Occurs

Assess the Situation
(Ensure your own safety first)

Eye Contact Skin Contact Inhalation Ingestion

Rinse eyes with water for 15 min Wash skin with soap and water for 15 min Move to fresh air Rinse mouth, drink water

Seek Medical Attention
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Spill Cleanup Procedure

Spill Detected

Evacuate non-essential personnel

Ensure adequate ventilation
Remove ignition sources

Wear appropriate PPE

Contain the spill with absorbent material

Collect absorbed material into a labeled container

Clean the spill area

Dispose of waste according to protocol

 

Role in Drug Development and Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (S)-1-[4-(TRIFLUOROMETHYL)PHENYL]ETHANOL CAS#: 99493-93-3
[amp.chemicalbook.com]

2. 1-[4-(TRIFLUOROMETHYL)PHENYL]ETHANOL | 1737-26-4 [chemicalbook.com]

3. echemi.com [echemi.com]

4. (S)-1-(4-(Trifluoromethyl)phenyl)ethanol | C9H9F3O | CID 7023586 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 1-[4-(Trifluoromethyl)phenyl]ethanol | 1737-26-4 [sigmaaldrich.com]

6. pipharm.com [pipharm.com]

7. fishersci.com [fishersci.com]

8. 1-[4-(Trifluoromethyl)phenyl]ethanol, 96% 1 g | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.com]

9. WERCS Studio - Application Error [assets.thermofisher.com]

10. synquestlabs.com [synquestlabs.com]

11. assets.thermofisher.com [assets.thermofisher.com]

12. benchchem.com [benchchem.com]

To cite this document: BenchChem. [safety and handling of (S)-1-(4-
(Trifluoromethyl)phenyl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152415#safety-and-handling-of-s-1-4-trifluoromethyl-
phenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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